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Get Quote

Compound Profile & Known Data

Dimoxamine hydrochloride (also known as BL-3912A, 4C-D) is a phenethylamine derivative first

synthesized by Alexander Shulgin [1].

The table below summarizes its key identifiers and available data relevant to its physical properties:

Property Description / Value

CAS Number 52663-86-2 (hydrochloride salt) [1]

Molecular Formula C₁₃H₂₁NO₂·HCl [1]

Molecular Weight 259.77 g/mol [1]

IUPAC Name (R)-1-(2,5-Dimethoxy-4-methylphenyl)butan-2-amine hydrochloride [1]

Mechanism of
Action

Serotonin 5-HT₂ receptor partial agonist [1]

Reported Solubility Expected to be soluble in water (as a hydrochloride salt) [1]
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Property Description / Value

Reported Stability Should be evaluated in laboratory settings for specific conditions (light, heat,
moisture) [1]

Troubleshooting Guide & FAQs

Solubility

Q: What is the best solvent for dissolving Dimoxamine hydrochloride? A: While direct data is

unavailable, the hydrochloride salt form suggests good water solubility [1]. For initial experiments, start with

purified water or standard aqueous buffers. If solubility is insufficient, you may carefully explore co-solvents

like ethanol, PEG-300, or DMSO, noting that these may affect subsequent biological assays [2].

Q: The compound does not fully dissolve in my aqueous buffer. What should I do? A:

Confirm pH: The stability and solubility of many amine-containing compounds are pH-dependent. A
moderately acidic pH (e.g., 4-6) may enhance stability and solubility for the protonated form [3].

Use Sonication: Briefly sonicate the mixture in a water bath to help disperse and dissolve the solid.
Consider Solubilizers: For highly concentrated solutions, consider adding solubilizers or surfactants

such as Tween 80, Kolliphor series, or Labrasol, which can improve dissolution of poorly soluble
drugs [2].

Stability

Q: Under what conditions is Dimoxamine hydrochloride most stable? A: Although specific studies on

Dimoxamine are not available, its structure suggests general stability best practices [1] [4] [3]:

Temperature: Store at refrigerated (2-8°C) or frozen (-20°C or lower) temperatures for long-term

stability.
pH: Maintain a slightly acidic environment, as alkaline conditions can accelerate the degradation of

similar compounds.
Light: Protect from light, especially UV/VIS light, by using amber glass vials or wrapping containers in

aluminum foil.
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Humidity: Store the solid powder in a desiccator to prevent moisture absorption, which can catalyze

degradation.

Q: How can I monitor the chemical stability of my Dimoxamine solution over time? A: You can adapt

the following detailed High-Performance Liquid Chromatography (HPLC) protocol, which is standard for

stability-indicating assays [5] [4].

Stability-Indicating HPLC Protocol This method can be used to quantify Dimoxamine and monitor its

degradation.

Equipment & Reagents:

HPLC system with UV detector.

C18 column (e.g., 3 µm, 100 Å, 4.6 x 150 mm).
Mobile Phase: Water:Acetonitrile (63:37) with 0.1% Trifluoroacetic Acid (TFA). The acidic TFA

improves peak shape for amines.
Diluent: Water or a mixture matching the initial mobile phase.

Standard: High-purity Dimoxamine hydrochloride for calibration.

Chromatographic Conditions [5]:

Flow Rate: 0.6 mL/min
Column Temperature: 40°C

Injection Volume: 5 µL
Detection Wavelength: 220 nm (typical for compounds with aromatic rings)

Run Time: Adjust to ensure all peaks elute (e.g., 15-20 minutes).

Procedure:

System Suitability: Inject the standard solution. The method is suitable if the peak is sharp

and the baseline is stable.
Calibration Curve: Prepare and analyze a series of standard solutions (e.g., 0.16, 0.18, 0.20,

0.22, 0.24 mg/mL) to create a calibration curve.
Forced Degradation (Stress Testing): To validate that the method can detect degradation,

subject a sample of Dimoxamine to stress conditions [5] [4]:
Acidic Hydrolysis: Add 1M HCl and incubate at 60°C.

Alkaline Hydrolysis: Add 1M NaOH and incubate at 60°C.
Oxidative Degradation: Add 3% Hydrogen Peroxide (H₂O₂) and incubate at 60°C.

Photodegradation: Expose a solution to direct sunlight.
Sample Analysis: At predetermined time points, withdraw samples from your stability study,

inject them into the HPLC, and calculate the percentage of Dimoxamine remaining against the
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initial concentration.

The diagram below illustrates this experimental workflow:

Start Stability Study

Prepare Dimoxamine Solution

Store under Test Conditions
(Refrigerated, Ambient, etc.)  Wait

Withdraw Sample at Time Point

HPLC Analysis

Compare Peak Area
to Initial Standard

Determine % Dimoxamine Remaining

Click to download full resolution via product page

Critical Considerations for Researchers
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Limited Direct Data: Please be aware that the solubility and stability information provided is based

on the compound's salt form and general principles for similar molecules, not direct experimental data
on Dimoxamine itself [1].

Research-Only Status: This product is sold for non-human research only and is not for therapeutic
or veterinary use [1].

Conduct Baseline Characterization: It is highly recommended that you first establish your own
baseline stability data under your specific experimental conditions using the HPLC protocol

described.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.evitachem.com/product/evt-1565895
https://www.evitachem.com/product/evt-1565895
https://www.smolecule.com/products/s13197273?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-1565895
https://patents.justia.com/patent/10369340
https://bmcchem.biomedcentral.com/articles/10.1186/s13065-021-00773-y
https://pmc.ncbi.nlm.nih.gov/articles/PMC9735860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6751979/
https://www.smolecule.com/products/b13197273#dimoxamine-solubility-stability-issues-hydrochloride-salt
https://www.smolecule.com/products/b13197273#dimoxamine-solubility-stability-issues-hydrochloride-salt
https://www.smolecule.com/products/b13197273#dimoxamine-solubility-stability-issues-hydrochloride-salt
https://www.smolecule.com/products/b13197273#dimoxamine-solubility-stability-issues-hydrochloride-salt
https://www.smolecule.com/products/s13197273?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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